Cas no 1261898-18-3 (4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid)

• Product Name: 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid
• CAS No: 1261898-18-3
• MF: C₁₅H₁₀O₃S
• MW: 270.303102970123
• MDL: MFCD18321080
• CID: 5231918
• Update Time: 2026-03-07

4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid

• MDL： MFCD18321080
• Inchi： 1S/C15H10O3S/c16-12-7-10(15(17)18)5-6-11(12)14-8-9-3-1-2-4-13(9)19-14/h1-8,16H,(H,17,18)
• InChI Key： VWARACGHMXXYKT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC(C(=O)O)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.8
• Topological Polar Surface Area: 85.8

Additional information on 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid

Comprehensive Overview of 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid (CAS No. 1261898-18-3)

4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid (CAS No. 1261898-18-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The compound features a benzo[b]thiophene moiety linked to a 3-hydroxybenzoic acid group, making it a versatile intermediate for drug development and functional material synthesis. Researchers are particularly interested in its potential applications in anti-inflammatory, antioxidant, and photovoltaic studies, aligning with current trends in green chemistry and sustainable energy solutions.

The molecular structure of 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid (CAS No. 1261898-18-3) enables it to interact with biological targets such as enzymes and receptors, which is why it is frequently explored in medicinal chemistry. Recent studies highlight its role as a precursor for small-molecule inhibitors, a hot topic in cancer therapy and neurodegenerative disease research. Users searching for "CAS 1261898-18-3 applications" or "benzo[b]thiophene derivatives in medicine" will find this compound relevant to cutting-edge therapeutic strategies.

In material science, 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid is valued for its conjugated π-system, which enhances electron mobility in organic semiconductors. This property makes it a candidate for OLEDs (Organic Light-Emitting Diodes) and solar cells, addressing the growing demand for renewable energy technologies. Searches like "organic electronics CAS 1261898-18-3" reflect user interest in sustainable alternatives to silicon-based materials.

Synthesis and optimization of 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid (CAS No. 1261898-18-3) often involve palladium-catalyzed cross-coupling or microwave-assisted reactions, methods popularized by their efficiency and low environmental impact. These techniques align with the green synthesis trend, a frequently searched topic among chemists aiming to reduce waste and energy consumption. The compound’s solubility and stability under physiological conditions further boost its appeal for drug formulation studies.

Analytical characterization of CAS 1261898-18-3 typically employs HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Questions like "How to purify 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid?" are common in forums, underscoring the need for reliable protocols. Its melting point (∼220°C) and UV-Vis absorption properties are also critical for quality control in industrial settings.

Future directions for 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid research may explore its bioavailability enhancement via nanocarriers or prodrug strategies, topics trending in nanomedicine searches. Additionally, its derivatives could play a role in antiviral drug development, a pressing need post-pandemic. The compound’s adaptability ensures its relevance across multiple disciplines, from pharmacology to advanced materials.

In summary, 4-[Benzo(b)thiophen-2-yl]-3-hydroxybenzoic acid (CAS No. 1261898-18-3) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted utility in drug discovery and energy-efficient technologies positions it as a compound of enduring scientific and commercial interest, resonating with today’s focus on health and sustainability.